Cas no 2098102-91-9 (6-Methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

6-Methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a fluorinated heterocyclic compound featuring a tetrahydropyrimidine core. Its structure incorporates a trifluoroethyl substituent, enhancing its electron-withdrawing properties and potential reactivity in synthetic applications. The methyl group at the 6-position contributes to steric and electronic modulation, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound’s stability and unique substitution pattern offer advantages in the design of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties facilitate precise modifications for targeted applications in medicinal chemistry.

6-Methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione structure

2098102-91-9 structure

Product Name:6-Methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

CAS No:2098102-91-9

MF:C₇H₇F₃N₂O₂

MW:208.137892007828

CID:5728696

PubChem ID:122239176

Update Time:2025-10-30

6-Methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- starbld0048015
- JIQGGAFOBYPQKZ-UHFFFAOYSA-N
- 2098102-91-9
- AKOS040812158
- F1967-7636
- 6-methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 6-methyl-3-(2,2,2-trifluoroethyl)-1H-pyrimidine-2,4-dione
- 6-Methyl-3-(2,2,2-trifluoroethyl)pyrimidine-2,4(1H,3H)-dione
- 2,4(1H,3H)-Pyrimidinedione, 6-methyl-3-(2,2,2-trifluoroethyl)-
- 6-Methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Inchi： 1S/C7H7F3N2O2/c1-4-2-5(13)12(6(14)11-4)3-7(8,9)10/h2H,3H2,1H3,(H,11,14)
- InChI Key： JIQGGAFOBYPQKZ-UHFFFAOYSA-N
- SMILES： FC(CN1C(C=C(C)NC1=O)=O)(F)F

Computed Properties

Exact Mass: 208.04596196g/mol
Monoisotopic Mass: 208.04596196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 49.4Å²

Experimental Properties

Density: 1.371±0.06 g/cm3(Predicted)
pka: 8.88±0.40(Predicted)

6-Methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M279471-100mg	6-methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	2098102-91-9	100mg	$ 95.00	2022-06-04
TRC	M279471-500mg	6-methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	2098102-91-9	500mg	$ 320.00	2022-06-04
TRC	M279471-1g	6-methyl-3-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	2098102-91-9	1g	$ 475.00	2022-06-04